Cas no 628711-58-0 (1-Methyl-1H-indole-4-carbonitrile)

• Product Name: 1-Methyl-1H-indole-4-carbonitrile
• CAS No: 628711-58-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD08690265
• CID: 501649
• PubChem ID: 22391592
• Update Time: 2025-04-19

1-Methyl-1H-indole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-indole-4-carbonitrile
• 1H-Indole-4-carbonitrile,1-methyl-
• 1-methylindole-4-carbonitrile
• AKOS000321481
• AS-8589
• 1-METHYL-1H-INDOL-4-YL CYANIDE
• DTXSID90625382
• 1-METHYL-1H-INDOLE-4-CARBONITRILE 97
• MFCD08690265
• FT-0679053
• SCHEMBL506644
• CS-0204958
• 628711-58-0
• CHEBI:194879
• DYOVHBKIEBCIIE-UHFFFAOYSA-N
• ALBB-005009
• STK501530
• DB-073211
• G72757

• MDL： MFCD08690265
• Inchi： 1S/C10H8N2/c1-12-6-5-9-8(7-11)3-2-4-10(9)12/h2-6H,1H3
• InChI Key： DYOVHBKIEBCIIE-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C(C#N)=CC=CC1=2

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.091
• Melting Point: 41-43.5
• Boiling Point: 327.753°C at 760 mmHg
• Flash Point: 152.02°C
• Refractive Index: 1.604
• PSA: 28.72000
• LogP: 2.04998

1-Methyl-1H-indole-4-carbonitrile Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles